Cas no 50594-81-5 (Benzenamine, 2,3-dichloro-5-(trifluoromethyl)-)

• Product Name: Benzenamine, 2,3-dichloro-5-(trifluoromethyl)-
• CAS No: 50594-81-5
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• CID: 364563
• PubChem ID: 13059276
• Update Time: 2025-04-19

Benzenamine, 2,3-dichloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3-dichloro-5-(trifluoromethyl)-
• LogP
• 2,3-dichloro-5-(trifluoromethyl)aniline
• 5-Amino-3,4-dichloro-alpha,alpha,alpha-trifluorotoluene
• 3-Amino-4,5-dichloro-1-(trifluoromethyl)benzene
• SCHEMBL1769094
• DTXSID20516719
• 50594-81-5

• Inchi： 1S/C7H4Cl2F3N/c8-4-1-3(7(10,11)12)2-5(13)6(4)9/h1-2H,13H2
• InChI Key： QVGXDVUFEAAYHW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CC=1N)Cl

Computed Properties

• Exact Mass: 228.96742
• Monoisotopic Mass: 228.9672890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.542
• Boiling Point: 238.1°C at 760 mmHg
• Flash Point: 97.8°C
• Refractive Index: 1.518
• PSA: 26.02